![molecular formula C9H14F3NO3 B2589965 1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid CAS No. 2138064-54-5](/img/structure/B2589965.png)
1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid
Overview
Description
“1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid” is a chemical compound with the CAS Number: 2138064-54-5 . It has a molecular weight of 241.21 . The compound is in the form of an oil and is stored at a temperature of 4 degrees Celsius .
Molecular Structure Analysis
The InChI code for “1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid” is 1S/C7H13NO.C2HF3O2/c1-2-7(9-5-1)3-4-8-6-7;3-2(4,5)1(6)7/h8H,1-6H2;(H,6,7) . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a density of 1.0±0.1 g/cm^3, a boiling point of 207.8±13.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.4 mmHg at 25°C . The enthalpy of vaporization is 44.4±3.0 kJ/mol, and the flash point is 74.1±9.3 °C . The index of refraction is 1.501, and the molar refractivity is 35.8±0.4 cm^3 .Scientific Research Applications
Synthetic Approaches and Chemical Properties
Synthetic Approaches to Spiroaminals : Spirocyclic compounds like 1-oxa-7-azaspiro[4.4]nonane are central to many natural and synthetic products with significant biological activities. Various synthetic strategies have been developed for these compounds, highlighting their importance in chemical synthesis and potential applications in drug discovery (Sinibaldi & Canet, 2008).
One-Pot Synthesis : A novel one-pot synthesis method for 2-oxa-7-azaspiro[4.4]nonane-8,9-diones demonstrates the versatility of these compounds. The Mn(III)-based reaction offers a straightforward approach to synthesizing these spirocyclic compounds, indicating their utility in complex organic synthesis (Huynh, Nguyen, & Nishino, 2017).
Applications in Drug Discovery
Anticancer Properties : The synthesis and evaluation of novel oxa/azaspiro[4,5]trienones demonstrate potent apoptosis-inducing effects through mitochondrial disruption in cancer cells, showcasing the therapeutic potential of spirocyclic compounds in oncology (Yugandhar et al., 2015).
Spirocyclic Oxetane-Fused Benzimidazole : The development of spirocyclic oxetanes, including 2-oxa-7-azaspiro[4.4]nonane, into benzimidazole derivatives highlights their role in medicinal chemistry, particularly in the synthesis of compounds with potential biological activities (Gurry, McArdle, & Aldabbagh, 2015).
Biological Studies and Potential Therapeutic Applications
Novel Dipeptide Synthons : The synthesis of methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate demonstrates the application of spirocyclic compounds in peptide synthesis, offering new avenues for the development of peptide-based therapeutics (Suter, Stoykova, Linden, & Heimgartner, 2000).
Safety and Hazards
The compound has been classified under GHS07, with the signal word "Warning" . The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid As research progresses, it is expected that the compound’s role in various biochemical pathways will be clarified .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid These properties are crucial for understanding the compound’s bioavailability .
Result of Action
The molecular and cellular effects of 1-Oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid As research continues, these effects will be further elucidated .
properties
IUPAC Name |
1-oxa-7-azaspiro[4.4]nonane;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO.C2HF3O2/c1-2-7(9-5-1)3-4-8-6-7;3-2(4,5)1(6)7/h8H,1-6H2;(H,6,7) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIZBNRGDMKRKNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCNC2)OC1.C(=O)(C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14F3NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2138064-54-5 |
Source
|
| Record name | 1-oxa-7-azaspiro[4.4]nonane; trifluoroacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(propan-2-yl)acetamide](/img/structure/B2589887.png)
![1-(2-((4-butylphenyl)amino)ethyl)-3,4,7,9-tetramethyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2589900.png)
![1-(3,4-dichlorophenyl)-6,8-difluoro-3-phenyl-1H-pyrazolo[4,3-c]quinoline](/img/structure/B2589901.png)
![3-[(4-bromophenyl)methyl]-1,7-dimethyl-8-[3-(morpholin-4-yl)propyl]-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione](/img/structure/B2589902.png)
